Cas no 1804074-90-5 (Methyl 4-chloro-2-(1-chloro-2-oxopropyl)benzoate)

• Product Name: Methyl 4-chloro-2-(1-chloro-2-oxopropyl)benzoate
• CAS No: 1804074-90-5
• MF: C₁₁H₁₀Cl₂O₃
• MW: 261.101301670074
• CID: 4950348
• Update Time: 2025-07-22

Methyl 4-chloro-2-(1-chloro-2-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-chloro-2-(1-chloro-2-oxopropyl)benzoate

• Inchi： 1S/C11H10Cl2O3/c1-6(14)10(13)9-5-7(12)3-4-8(9)11(15)16-2/h3-5,10H,1-2H3
• InChI Key： AEISLSUUZXBCMA-UHFFFAOYSA-N
• SMILES： ClC(C(C)=O)C1C=C(C=CC=1C(=O)OC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 280
• XLogP3: 2.7
• Topological Polar Surface Area: 43.4

Additional information on Methyl 4-chloro-2-(1-chloro-2-oxopropyl)benzoate

Methyl 4-chloro-2-(1-chloro-2-oxopropyl)benzoate (CAS No. 1804074-90-5): A Comprehensive Overview

Methyl 4-chloro-2-(1-chloro-2-oxopropyl)benzoate, identified by its CAS number 1804074-90-5, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its complex aromatic structure and functional groups, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of both chloro and ester substituents makes it a versatile intermediate, facilitating diverse chemical transformations that are pivotal in medicinal chemistry.

The structural framework of Methyl 4-chloro-2-(1-chloro-2-oxopropyl)benzoate consists of a benzoic acid core modified with a 1-chloro-2-oxopropyl side chain at the 2-position and a chloro group at the 4-position. This arrangement imparts unique reactivity, making it an attractive candidate for further functionalization. The ester group at the end of the side chain not only enhances solubility in various solvents but also provides a site for further chemical manipulation, such as hydrolysis or transesterification.

In recent years, there has been a surge in research focused on developing new methodologies for constructing complex molecular architectures. The compound Methyl 4-chloro-2-(1-chloro-2-oxopropyl)benzoate has been explored in several synthetic pathways that highlight its role as a key intermediate. For instance, its use in the synthesis of heterocyclic compounds has been reported, where the benzoic acid core serves as a scaffold for constructing more intricate structures. These heterocycles are often investigated for their pharmacological properties, including potential antimicrobial and anti-inflammatory activities.

The reactivity of the chloro and ester groups in Methyl 4-chloro-2-(1-chloro-2-oxopropyl)benzoate allows for various coupling reactions, such as Suzuki-Miyaura cross-coupling and Buchwald-Hartwig amination. These transformations are crucial in the synthesis of biaryl compounds and amides, respectively, which are prevalent motifs in many biologically active molecules. The ability to introduce aryl or amino groups at specific positions on the benzoic acid core through these reactions opens up numerous possibilities for drug discovery.

One particularly intriguing application of Methyl 4-chloro-2-(1-chloro-2-oxopropyl)benzoate is in the development of protease inhibitors. Proteases play a critical role in various biological processes, and their inhibition is often a key strategy in drug design. The benzoic acid moiety is known to interact favorably with the active sites of proteases, while the additional substituents can be tailored to enhance binding affinity and selectivity. Recent studies have demonstrated that derivatives of this compound exhibit promising inhibitory activity against certain proteases, suggesting their potential as lead compounds for further optimization.

The synthesis of Methyl 4-chloro-2-(1-chloro-2-oxopropyl)benzoate itself presents an interesting challenge due to its complex structure. However, advances in synthetic methodologies have made it more accessible than ever before. Modern techniques such as flow chemistry and microwave-assisted synthesis have significantly reduced reaction times and improved yields, making it feasible to produce this compound on a larger scale. These improvements are not only beneficial for academic research but also have implications for industrial applications where efficiency and scalability are paramount.

The versatility of Methyl 4-chloro-2-(1-chloro-2-oxopropyl)benzoate extends beyond its role as an intermediate in drug synthesis. It has also been explored as a building block for materials science applications. For example, its ability to form stable complexes with metal ions makes it useful in the development of coordination polymers and metal organic frameworks (MOFs). These materials have a wide range of applications, from gas storage and separation to catalysis and sensing.

In conclusion, Methyl 4-chloro-2-(1-chloro-2-oxopropyl)benzoate (CAS No. 1804074-90-5) is a multifaceted compound with significant potential in pharmaceutical chemistry and materials science. Its unique structural features and reactivity make it an invaluable tool for synthetic chemists, enabling the creation of novel molecules with diverse applications. As research continues to uncover new methodologies and applications, this compound is poised to remain at the forefront of chemical innovation.